Cas no 304478-39-5 (2-(E)-(3-nitrophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)

• Product Name: 2-(E)-(3-nitrophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• CAS No: 304478-39-5
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• CID: 6294969
• PubChem ID: 9584927
• Update Time: 2025-10-21

2-(E)-(3-nitrophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(E)-(3-nitrophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• F1018-0450
• 2-[(E)-[(3-NITROPHENYL)METHYLIDENE]AMINO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBONITRILE
• 304478-39-5
• 2-[(E)-(3-nitrophenyl)methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• AKOS000479952
• (E)-2-((3-nitrobenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

• Inchi： 1S/C16H13N3O2S/c17-9-14-13-6-1-2-7-15(13)22-16(14)18-10-11-4-3-5-12(8-11)19(20)21/h3-5,8,10H,1-2,6-7H2/b18-10+
• InChI Key： UDOGZYLMLNPBFB-VCHYOVAHSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCC2)/N=C/C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 311.07284784g/mol
• Monoisotopic Mass: 311.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(E)-(3-nitrophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile

2-(E)-(3-Nitrophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 304478-39-5)

2-(E)-(3-Nitrophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile is a highly specialized organic compound with the CAS registry number 304478-39-5. This compound belongs to the class of benzothiophene derivatives and is characterized by its unique structural features and functional groups. The molecule incorporates a benzothiophene ring system, which is fused with a thiophene moiety and a benzene ring, along with an E-configured (Z)-methylideneamino group attached to the benzothiophene core. Additionally, the compound features a cyano group (-CN) at the 3-position of the benzothiophene ring and a nitrophenyl group (-NO₂) at the 3-position of the phenyl ring.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic aromatic substitution, coupling reactions, and reductions. The presence of the nitrophenyl group imparts strong electron-withdrawing properties to the molecule, which can influence its reactivity in various chemical transformations. The cyano group, on the other hand, contributes to the compound's ability to participate in nucleophilic addition reactions and can serve as a precursor for amine or amide functionalities.

Recent studies have highlighted the potential applications of benzothiophene derivatives in diverse fields such as materials science, pharmacology, and electronics. For instance, researchers have explored the use of this compound as a building block for constructing advanced materials with tailored electronic properties. The benzothiophene core is known for its ability to form stable π-conjugated systems, making it an attractive candidate for applications in organic electronics.

In terms of pharmacological applications, 2-(E)-(3-nitrophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile has shown promise as a lead compound for drug discovery efforts targeting various diseases. Its structure allows for potential interactions with biological systems through mechanisms such as hydrogen bonding or π–π stacking interactions.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with high accuracy. Quantum mechanical calculations have revealed that the nitrophenyl group significantly affects the electron distribution within the molecule, enhancing its ability to act as an electron-deficient electrophile in certain reactions.

In summary,2-(E)-(3-nitrophenyl)methylideneamino-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile (CAS No. 304478-39-5) is a versatile organic compound with intriguing structural features and promising application potential across multiple disciplines.